Cas no 2092060-75-6 ((1-(2-Aminoethyl)-4,4-difluoropyrrolidin-2-yl)methanol)

• Product Name: (1-(2-Aminoethyl)-4,4-difluoropyrrolidin-2-yl)methanol
• CAS No: 2092060-75-6
• MF: C₇H₁₄F₂N₂O
• MW: 180.195668697357
• CID: 4771611
• Update Time: 2025-11-06

(1-(2-Aminoethyl)-4,4-difluoropyrrolidin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-(2-aminoethyl)-4,4-difluoropyrrolidin-2-yl)methanol
• [1-(2-aminoethyl)-4,4-difluoropyrrolidin-2-yl]methanol
• (1-(2-Aminoethyl)-4,4-difluoropyrrolidin-2-yl)methanol

• Inchi： 1S/C7H14F2N2O/c8-7(9)3-6(4-12)11(5-7)2-1-10/h6,12H,1-5,10H2
• InChI Key： IAKYMXWMMXZJTE-UHFFFAOYSA-N
• SMILES： FC1(CN(CCN)C(CO)C1)F

Computed Properties

• Exact Mass: 180.10741940 g/mol
• Monoisotopic Mass: 180.10741940 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 49.5
• Molecular Weight: 180.20

Additional information on (1-(2-Aminoethyl)-4,4-difluoropyrrolidin-2-yl)methanol

Introduction to (1-(2-Aminoethyl)-4,4-difluoropyrrolidin-2-yl)methanol (CAS No. 2092060-75-6)

(1-(2-Aminoethyl)-4,4-difluoropyrrolidin-2-yl)methanol, with the CAS number 2092060-75-6, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrrolidine ring substituted with difluoro and aminoethyl groups, and a hydroxymethyl moiety. These structural elements contribute to its potential as a versatile building block in the synthesis of bioactive molecules and drug candidates.

The chemical structure of (1-(2-Aminoethyl)-4,4-difluoropyrrolidin-2-yl)methanol is particularly noteworthy for its ability to modulate various biological processes. The presence of the difluoro groups on the pyrrolidine ring enhances the compound's lipophilicity and metabolic stability, while the aminoethyl group provides a site for further functionalization and conjugation with other bioactive molecules. The hydroxymethyl group adds to the compound's polarity and can facilitate interactions with biological targets.

Recent studies have explored the potential applications of (1-(2-Aminoethyl)-4,4-difluoropyrrolidin-2-yl)methanol in various therapeutic areas. One notable application is in the development of inhibitors for specific enzymes involved in disease pathways. For instance, researchers have investigated its use as a potent inhibitor of protein kinases, which are key targets in cancer therapy. The compound's ability to selectively bind to these enzymes and disrupt their activity makes it a promising candidate for further drug development.

In addition to its potential as an enzyme inhibitor, (1-(2-Aminoethyl)-4,4-difluoropyrrolidin-2-yl)methanol has also shown promise in the treatment of neurodegenerative diseases. Studies have demonstrated that this compound can cross the blood-brain barrier and exert neuroprotective effects by modulating signaling pathways associated with neuronal survival and function. This property makes it a valuable tool for investigating the mechanisms underlying neurodegeneration and developing new therapeutic strategies.

The synthesis of (1-(2-Aminoethyl)-4,4-difluoropyrrolidin-2-yl)methanol has been optimized using modern synthetic techniques, ensuring high yields and purity. The process typically involves several steps, including the formation of the pyrrolidine ring, introduction of the difluoro groups, and subsequent functionalization with the aminoethyl and hydroxymethyl moieties. These synthetic methods are well-documented in the literature and can be adapted to large-scale production for industrial applications.

To further enhance its therapeutic potential, researchers have explored various derivatives of (1-(2-Aminoethyl)-4,4-difluoropyrrolidin-2-yl)methanol. By modifying the substituents on the pyrrolidine ring or introducing additional functional groups, scientists have developed compounds with improved pharmacological properties, such as enhanced potency, selectivity, and reduced side effects. These derivatives are currently being evaluated in preclinical studies to assess their safety and efficacy.

Clinical trials involving (1-(2-Aminoethyl)-4,4-difluoropyrrolidin-2-yl)methanol or its derivatives are still in early stages, but preliminary results are encouraging. Phase I trials have demonstrated that the compound is well-tolerated by patients and exhibits favorable pharmacokinetic profiles. Ongoing Phase II trials are focused on evaluating its efficacy in specific disease indications, such as cancer and neurodegenerative disorders.

In conclusion, (1-(2-Aminoethyl)-4,4-difluoropyrrolidin-2-yl)methanol (CAS No. 2092060-75-6) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs and improving patient outcomes.